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Introduction

WIZ degrader 3, also known as compound 29, is a potent and selective molecular glue
degrader targeting the Widely Interspaced Zinc finger motifs (WIZ) transcription factor.[1][2] By
inducing the proteasomal degradation of WIZ, a known repressor of fetal hemoglobin (HbF),
WIZ degrader 3 leads to the upregulation of fetal hemoglobin gene (HBG1/2) expression.[1][3]
[4] This mechanism of action makes it a valuable research tool and a potential therapeutic
agent for the treatment of blood disorders such as sickle cell disease and B-thalassemia.[1][2]
Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. These application notes provide a detailed protocol for the
preparation, storage, and handling of WIZ degrader 3 stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative data for WIZ degrader 3.
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Property Value Reference
Synonyms Compound 29 [1112]
Molecular Formula C18H23Ns03 [2]
Molecular Weight 357.41 g/mol [2]

ACso (WIZ degradation) 6.4 nM [1112]

ECso (HbF induction) 45 nM [1][2]
Recommended Solvent Dimethyl sulfoxide (DMSO) [5]
Solubility in DMSO >10 mM [5]

Signaling Pathway of WIZ Degrader 3

WIZ degrader 3 functions as a molecular glue to induce the degradation of the WIZ
transcription factor. WIZ is a known repressor of fetal hemoglobin (HbF) expression. The
degrader brings WIZ into proximity with the E3 ubiquitin ligase Cereblon (CRBN), a component
of the CUL4-DDB1-CRBN-RBX1 (CRL4"CRBN”") complex. This induced proximity leads to the
polyubiquitination of WIZ, marking it for degradation by the 26S proteasome. The removal of
the WIZ repressor protein leads to the de-repression of fetal hemoglobin genes (HBG1/2) and
subsequent induction of HbF expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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